Cas no 2248364-12-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-sulfamoylpropanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-sulfamoylpropanoate
• CAS No: 2248364-12-5
• MF: C₁₁H₁₀N₂O₆S
• MW: 298.271901607513
• CID: 6453017
• PubChem ID: 165975115
• Update Time: 2025-05-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-sulfamoylpropanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-sulfamoylpropanoate
• 2248364-12-5
• EN300-6513422

• Inchi： 1S/C11H10N2O6S/c1-6(20(12,17)18)11(16)19-13-9(14)7-4-2-3-5-8(7)10(13)15/h2-6H,1H3,(H2,12,17,18)
• InChI Key： AEQRGVVBBSTHKR-UHFFFAOYSA-N
• SMILES： S(C(C)C(=O)ON1C(C2C=CC=CC=2C1=O)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 298.02595722g/mol
• Monoisotopic Mass: 298.02595722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 132Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-sulfamoylpropanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-sulfamoylpropanoate (CAS No. 2248364-12-5)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-sulfamoylpropanoate (CAS No. 2248364-12-5) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and pharmacology. This compound belongs to the class of isoindole derivatives and is characterized by its unique structural features, including the presence of a sulfamoyl group and a propanoate moiety. The compound's molecular formula is C₁₃H₁₄N₂O₆S, and its molecular weight is approximately 346.31 g/mol.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-sulfamoylpropanoate involves several steps, including the formation of the isoindole core and the subsequent attachment of the sulfamoyl and propanoate groups. Recent studies have explored various synthetic routes to optimize the yield and purity of this compound. One notable approach involves the reaction of an appropriate isoindole derivative with a sulfamoyl chloride in the presence of a base, followed by esterification with propanol. This method has been shown to produce high yields and excellent purity levels, making it suitable for large-scale production.

In terms of its physical properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-sulfamoylpropanoate is a white crystalline solid with a melting point ranging from 180 to 185°C. It is moderately soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The biological activity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-sulfamoylpropanoate has been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the development of new therapeutic agents. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human macrophages. Additionally, in vivo studies using animal models have shown that it can significantly reduce inflammation and pain in conditions such as arthritis and neuropathic pain.

The mechanism of action of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-sulfamoylpropanoate is not yet fully understood, but it is believed to involve multiple pathways. One proposed mechanism is its ability to modulate the activity of nuclear factor-kappa B (NF-kB), a key transcription factor involved in the regulation of inflammatory responses. By inhibiting NF-kB activation, this compound can downregulate the expression of pro-inflammatory genes and reduce inflammation. Another potential mechanism involves its interaction with specific receptors or enzymes involved in pain signaling pathways.

Beyond its anti-inflammatory and analgesic properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-sulfamoylpropanoate has also shown promise in other therapeutic areas. For example, recent studies have explored its potential as an antiviral agent against certain RNA viruses. In vitro experiments have demonstrated that it can inhibit viral replication by interfering with viral entry or assembly processes. This makes it a potential candidate for further development as an antiviral drug.

In addition to its therapeutic applications, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-sulfamoylpropanoate has also been investigated for its use as a research tool in chemical biology and medicinal chemistry. Its unique structural features make it an excellent scaffold for the design and synthesis of novel compounds with diverse biological activities. Researchers have used this compound as a starting point to develop derivatives with enhanced potency or selectivity for specific targets.

The safety profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-sulfamoylpropanoate has been evaluated through various toxicological studies. These studies have generally shown that it has low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-y l 2-sulfamoylpropanoate (CAS No. 2248364 - 1 -5) is a versatile compound with promising applications in both therapeutic and research settings . Its unique structural features , combined with its potent biological activity , make it an exciting area of ongoing research . As more studies are conducted , it is likely that new insights into its mechanisms of action and potential uses will emerge , further expanding its utility in the field of chemistry and pharmacology .